N-(4-fluorophenyl)-2-((4-(2-((3-(2-methylthiazol-4-yl)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C23H19FN4O2S3/c1-14-25-20(12-31-14)15-3-2-4-18(9-15)27-21(29)10-19-11-32-23(28-19)33-13-22(30)26-17-7-5-16(24)6-8-17/h2-9,11-12H,10,13H2,1H3,(H,26,30)(H,27,29)
• InChI Key: RAJRQZPTWCMPGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)CC3=CSC(=N3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H19FN4O2S3
• Molecular Weight: 498.6 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-((3-(2-methylthiazol-4-yl)phenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19FN4O2S3 and its molecular weight is 498.61. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Nematicidal Activities : N-phenylacetamide derivatives containing 4-arylthiazole moieties have been synthesized and evaluated for their antibacterial activities against various bacteria, demonstrating promising results. For instance, one derivative showed superior effectiveness compared to traditional agents, and another compound exhibited excellent nematicidal activity. These findings suggest the potential of phenylacetamide derivatives as leads in designing new antibacterial agents (Lu et al., 2020).

Antitumor Activity : Research on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems has been conducted, revealing considerable antitumor activity against several cancer cell lines. This demonstrates the potential utility of benzothiazole derivatives in cancer treatment, hinting at the possible applications of similar compounds in oncology research (Yurttaş et al., 2015).

Optoelectronic Properties : Studies on thiazole-based polythiophenes have investigated the optoelectronic properties of these materials, suggesting their utility in electronic and photonic applications. Such research underscores the broader potential applications of thiazole-containing compounds in developing new materials for technological applications (Camurlu & Guven, 2015).

Antimicrobial Activity : The synthesis of novel compounds, including those with thiazole derivatives, has shown significant antimicrobial activity against a range of bacterial and fungal strains. This highlights the compound's potential in the development of new antimicrobial agents (Baviskar et al., 2013).

Metabolic Stability in Drug Development : Research focused on improving the metabolic stability of pharmacologically active compounds has led to the exploration of various heterocyclic analogues, including the investigation of 6,5-heterocycles to reduce metabolic deacetylation. This area of study indicates the importance of structural modifications in the development of more stable and effective therapeutic agents (Stec et al., 2011).